BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Methoxymethyl-cyclopropylamine
hydrochloride CAS number lookup

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1-Methoxymethyl-
Compound Name:
cyclopropylamine hydrochloride

Cat. No.: B1464749

An In-depth Technical Guide to 1-(Methoxymethyl)cyclopropylamine Hydrochloride for
Advanced Research

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of 1-(methoxymethyl)cyclopropylamine and
its hydrochloride salt, a valuable building block for researchers, medicinal chemists, and
professionals in drug development and agrochemical synthesis. We will delve into its chemical
identity, physicochemical properties, plausible synthetic routes, and its strategic applications,
grounding all information in established scientific principles and methodologies.

Core Compound Identification and Physicochemical
Properties

1-(Methoxymethyl)cyclopropylamine is a substituted cyclopropylamine, a class of compounds
recognized for its utility in modulating the biological activity and physicochemical properties of
larger molecules.[1] The hydrochloride salt enhances stability and aqueous solubility, making it
more amenable for handling and use in various synthetic and biological applications.

The primary amine, 1-(methoxymethyl)cyclopropylamine, is identified by CAS Number
1029716-05-9.[2] Its corresponding hydrochloride salt is the subject of this guide. A closely

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1464749?utm_src=pdf-interest
https://www.longdom.org/open-access-pdfs/cyclopropylamine-in-medicinal-chemistry-synthesis-and-applications.pdf
https://www.synblock.com/product/1029716-05-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

related N-methylated analog, 1-(Methoxymethyl)-N-methylcyclopropanamine hydrochloride, is
also commercially available with CAS Number 1255717-61-3.[3][4]

Structural Representation

Caption: Structure of 1-(Methoxymethyl)cyclopropylamine Hydrochloride.

Physicochemical Data Summary

The following table summarizes the key properties of the free base and the N-methylated
hydrochloride analog, which provide a reliable reference for the properties of the primary amine

hydrochloride.
Value (N-
Property Value (Free Base) Methylated HCI Reference
Salt)
CAS Number 1029716-05-9 1255717-61-3 [2][3]
Molecular Formula CsH11NO CeH14CINO [21[4]
Molecular Weight 101.15 g/mol 151.63 g/mol [2][4]
N , 106.5+ 13.0 °C at 760 _
Boiling Point Not available [2]
mmHg
Form Liquid (presumed) Solid [4]
Purity Typically =298% Typically =295% [2][3]

Synthesis and Manufacturing Insights

The synthesis of substituted cyclopropylamines often presents challenges due to the inherent
strain of the three-membered ring. However, scalable and reliable methods have been
developed for analogous structures, providing a strong basis for the synthesis of 1-
(methoxymethyl)cyclopropylamine hydrochloride. A highly effective and scalable approach
involves the Curtius degradation of a corresponding carboxylic acid.[5][6]

Proposed Synthetic Workflow
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The synthesis can be envisioned as a multi-step process starting from a commercially available
cyclopropane precursor. The Curtius degradation is a key transformation that converts a

carboxylic acid into an amine with the loss of one carbon atom, which is ideal for this target
molecule.[5]
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Caption: Proposed synthetic workflow for the target compound.
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Experimental Protocol: A Representative Synthesis

This protocol is adapted from established procedures for structurally similar compounds.[5][6]

Step 1: Synthesis of tert-butyl 1-(methoxymethyl)cyclopropylcarbamate (Boc-protected amine)

Activation: To a solution of 1-(methoxymethyl)cyclopropanecarboxylic acid (1.0 eq) in
anhydrous acetone, add triethylamine (EtsN) (1.3 eq) dropwise at -5 °C. Stir for 15 minutes.

Mixed Anhydride Formation: Add ethyl chloroformate (1.7 eq) dropwise, maintaining the
temperature at -5 °C. Stir the resulting mixture for 2 hours. The formation of a mixed
anhydride is the critical step for the subsequent azide formation.

Azide Formation: Introduce a solution of sodium azide (NaNs) (1.8 eq) in water dropwise
over 90 minutes. This step is highly exothermic and must be performed with careful
temperature control.

Curtius Rearrangement: After azide formation, the reaction mixture is carefully warmed. The
acyl azide undergoes thermal rearrangement to an isocyanate, with the loss of nitrogen gas.
The reaction is then quenched with tert-butanol, which traps the isocyanate to form the
stable Boc-protected amine.

Extraction and Purification: The product is extracted with an organic solvent (e.g., ethyl
acetate), washed, dried, and concentrated. Purification is typically achieved via column
chromatography.

Step 2: Synthesis of 1-(Methoxymethyl)cyclopropylamine Hydrochloride

Deprotection: Dissolve the purified Boc-protected amine (1.0 eq) in a suitable solvent like
diethyl ether (Et20) or 1,4-dioxane.

Salt Formation: Add a solution of hydrogen chloride (HCI) in Et2O (excess, e.g., 5.0 N
solution) at 0 °C.[5]

Precipitation and Isolation: The hydrochloride salt will precipitate out of the solution as a
solid. Stir the mixture for several hours to ensure complete reaction.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3170198/
https://www.researchgate.net/publication/51635093_Scalable_synthesis_of_1-cyclopropylcyclopropylamine_hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC3170198/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Final Product: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under
vacuum over a desiccant (e.g., P4O10) to yield the final product as a colorless powder.[5]

Applications in Research and Drug Development

The cyclopropylamine moiety is a "privileged" scaffold in medicinal chemistry. Its incorporation
into drug candidates can significantly enhance metabolic stability, improve potency, and fine-
tune binding selectivity.[1]

o Metabolic Stability: The cyclopropyl group is resistant to oxidative metabolism by cytochrome
P450 enzymes, which are responsible for the breakdown of many drugs. This can increase
the half-life and bioavailability of a drug.

o Conformational Rigidity: The rigid three-membered ring restricts the conformational freedom
of the molecule. This can lock the molecule into a bioactive conformation, leading to higher

affinity for its biological target.

o Vectorial Orientation: The methoxymethyl group provides a hydrogen bond acceptor and can
be used to orient the molecule within a binding pocket, enhancing specificity and potency.
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Caption: Relationship between structure, properties, and applications.
This building block is particularly valuable in the synthesis of:

e Antidepressants and MAOIs: The cyclopropylamine scaffold is a classic feature of
monoamine oxidase inhibitors (MAQOISs).[1]
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o Antiviral and Anticancer Agents: It serves as a key intermediate for complex molecules
designed to treat conditions like Hepatitis C and various cancers.[5]

o Agrochemicals: Its derivatives are used to create potent and stable herbicides, fungicides,
and insecticides.[1]

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 1-(methoxymethyl)cyclopropylamine
hydrochloride is not widely available, data from analogous compounds like cyclopropylamine
and other amine hydrochlorides provide essential safety guidance.[7][8][9]

Hazard Profile (Anticipated):

Acute Toxicity: Likely harmful if swallowed.[4][7]

Skin Corrosion/Irritation: May cause skin irritation or burns, as is common with amines and
their salts.[7][8]

Eye Damage/Irritation: Poses a risk of serious eye damage.[7][8]

Sensitization: May cause an allergic skin reaction in susceptible individuals.[9][10]

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Always wear appropriate protective gloves, safety
goggles with side shields, and a lab coat.[8]

e Ventilation: Handle only in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust or vapors.[9]

o Static Discharge: Take precautionary measures against static discharge, especially when
handling powdered material.[8][10]

e First Aid:

o Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses
if present and easy to do. Continue rinsing and seek immediate medical attention.[7][8]
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o Skin: Remove contaminated clothing and rinse skin thoroughly with water.[7]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor
immediately.[8]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

» Keep locked up and away from incompatible materials such as strong oxidizing agents and
strong bases.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. longdom.org [longdom.org]

2. CAS 1029716-05-9 | 1-Methoxymethyl-cyclopropylamine - Synblock [synblock.com]

3. fluorochem.co.uk [fluorochem.co.uk]

4. 1-(Methoxymethyl)-N-methylcyclopropanamine hydrochloride AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

5. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. s.ewormhole.ostc.com.cn [s.ewormhole.ostc.com.cn]

8. files.dep.state.pa.us [files.dep.state.pa.us]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [1-Methoxymethyl-cyclopropylamine hydrochloride CAS
number lookup]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


http://s.ewormhole.ostc.com.cn/upload/chemicalBook/MSDS/765-30-0/EN_US_MSDS_A13844.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://www.fishersci.com/store/msds?partNumber=AC210490250&countryCode=US&language=en
http://s.ewormhole.ostc.com.cn/upload/chemicalBook/MSDS/765-30-0/EN_US_MSDS_A13844.pdf
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://www.benchchem.com/product/b1464749?utm_src=pdf-custom-synthesis
https://www.longdom.org/open-access-pdfs/cyclopropylamine-in-medicinal-chemistry-synthesis-and-applications.pdf
https://www.synblock.com/product/1029716-05-9.html
https://fluorochem.co.uk/product/F359882/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cbr00893
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cbr00893
https://pmc.ncbi.nlm.nih.gov/articles/PMC3170198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3170198/
https://www.researchgate.net/publication/51635093_Scalable_synthesis_of_1-cyclopropylcyclopropylamine_hydrochloride
http://s.ewormhole.ostc.com.cn/upload/chemicalBook/MSDS/765-30-0/EN_US_MSDS_A13844.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://www.fishersci.com/store/msds?partNumber=AC210490250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://www.benchchem.com/product/b1464749#1-methoxymethyl-cyclopropylamine-hydrochloride-cas-number-lookup
https://www.benchchem.com/product/b1464749#1-methoxymethyl-cyclopropylamine-hydrochloride-cas-number-lookup
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1464749#1-methoxymethyl-cyclopropylamine-
hydrochloride-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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